7,7-Dimethyl-5-oxo-2-((2-oxo-2-phenylethyl)thio)-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
7,7-Dimethyl-5-oxo-2-((2-oxo-2-phenylethyl)thio)-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
671200-39-8
VCID:
VC0492711
InChI:
InChI=1S/C26H22N2O2S/c1-26(2)13-20-24(21(29)14-26)23(18-11-7-4-8-12-18)19(15-27)25(28-20)31-16-22(30)17-9-5-3-6-10-17/h3-12H,13-14,16H2,1-2H3
SMILES:
CC1(CC2=C(C(=O)C1)C(=C(C(=N2)SCC(=O)C3=CC=CC=C3)C#N)C4=CC=CC=C4)C
Molecular Formula:
C26H22N2O2S
Molecular Weight:
426.5g/mol
7,7-Dimethyl-5-oxo-2-((2-oxo-2-phenylethyl)thio)-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
CAS No.: 671200-39-8
Main Products
VCID: VC0492711
Molecular Formula: C26H22N2O2S
Molecular Weight: 426.5g/mol
| CAS No. | 671200-39-8 |
|---|---|
| Product Name | 7,7-Dimethyl-5-oxo-2-((2-oxo-2-phenylethyl)thio)-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile |
| Molecular Formula | C26H22N2O2S |
| Molecular Weight | 426.5g/mol |
| IUPAC Name | 7,7-dimethyl-5-oxo-2-phenacylsulfanyl-4-phenyl-6,8-dihydroquinoline-3-carbonitrile |
| Standard InChI | InChI=1S/C26H22N2O2S/c1-26(2)13-20-24(21(29)14-26)23(18-11-7-4-8-12-18)19(15-27)25(28-20)31-16-22(30)17-9-5-3-6-10-17/h3-12H,13-14,16H2,1-2H3 |
| Standard InChIKey | IOXKJKGZCCZRES-UHFFFAOYSA-N |
| SMILES | CC1(CC2=C(C(=O)C1)C(=C(C(=N2)SCC(=O)C3=CC=CC=C3)C#N)C4=CC=CC=C4)C |
| Canonical SMILES | CC1(CC2=C(C(=O)C1)C(=C(C(=N2)SCC(=O)C3=CC=CC=C3)C#N)C4=CC=CC=C4)C |
| PubChem Compound | 984015 |
| Last Modified | Nov 11 2021 |
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